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Compound of Interest

Compound Name: 2-(2-Bromobenzoyl)pyridine

Cat. No.: B1267202

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 2-

(2-Bromobenzoyl)pyridine (CAS No. 76160-34-4). The following procedures are intended for
researchers, scientists, and drug development professionals. Due to the absence of a specific

Safety Data Sheet (SDS) for 2-(2-Bromobenzoyl)pyridine, the following guidance is based on
the known hazards of analogous brominated and halogenated organic compounds, particularly
2-(2-Amino-5-bromobenzoyl)pyridine. It is imperative to handle this compound as a hazardous
substance.

Immediate Safety and Hazard Summary

While specific quantitative data for 2-(2-Bromobenzoyl)pyridine is not available, the hazard
profile of the closely related compound, 2-(2-Amino-5-bromobenzoyl)pyridine, is summarized
below. It is prudent to assume that 2-(2-Bromobenzoyl)pyridine exhibits similar or more
severe hazards.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1267202?utm_src=pdf-interest
https://www.benchchem.com/product/b1267202?utm_src=pdf-body
https://www.benchchem.com/product/b1267202?utm_src=pdf-body
https://www.benchchem.com/product/b1267202?utm_src=pdf-body
https://www.benchchem.com/product/b1267202?utm_src=pdf-body
https://www.benchchem.com/product/b1267202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification Description

Precautionary Statements

Acute Toxicity, Oral (Category

2 Harmful if swallowed.[1][2]

P270: Do not eat, drink or
smoke when using this
product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. P330: Rinse mouth.[1]

[3]

Skin Irritation (Category 2) Causes skin irritation.[1][2]

P280: Wear protective
gloves/protective clothing.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P332+P313: If skin irritation
occurs: Get medical

advice/attention.[1]

Causes serious eye irritation.

Eye Irritation (Category 2A)
[11[2]

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.[1]

Specific Target Organ Toxicity - ]

] ) May cause respiratory
Single Exposure (Respiratory o

o irritation.[2]
Irritation) (Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1]
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Note: This data is for 2-(2-Amino-5-bromobenzoyl)pyridine and should be used as a minimum
precaution for handling 2-(2-Bromobenzoyl)pyridine.

Experimental Protocol: Disposal Procedure

The proper disposal of 2-(2-Bromobenzoyl)pyridine is critical to ensure laboratory safety and
environmental protection. The following step-by-step protocol must be strictly adhered to.

1. Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., nitrile or neoprene), chemical safety goggles, and a lab
coat.[1]

 All handling of this compound and its waste must be conducted in a certified chemical fume
hood.

2. Waste Segregation and Collection:
» Crucially, do not mix halogenated organic waste with non-halogenated waste.

e Collect all waste containing 2-(2-Bromobenzoyl)pyridine, including residues, contaminated
materials, and rinsates, in a designated, properly labeled, and sealed hazardous waste
container.

e The container must be clearly labeled as "Halogenated Organic Waste" and include the full
chemical name "2-(2-Bromobenzoyl)pyridine".

o Contaminated solid waste such as gloves, filter paper, and weighing boats must also be
disposed of in a designated solid hazardous waste container.

3. Spill Management:
« In the event of a spill, evacuate the area and ensure adequate ventilation.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the designated halogenated waste container.

e Do not use combustible materials like paper towels to absorb the spill.
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For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.

4. Final Disposal:

All waste containing 2-(2-Bromobenzoyl)pyridine must be disposed of through a licensed
hazardous waste disposal company.

Do not attempt to neutralize or dispose of this chemical down the drain or in regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Bromobenzoyl)pyridine.
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Disposal Workflow for 2-(2-Bromobenzoyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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